Cas no 1026-59-1 (Pyrrolidine, 3-phenyl-1-(phenylmethyl)-)

Pyrrolidine, 3-phenyl-1-(phenylmethyl)- structure
1026-59-1 structure
Product Name:Pyrrolidine, 3-phenyl-1-(phenylmethyl)-
CAS No:1026-59-1
MF:C17H19N
MW:237.339464426041
CID:1136054
PubChem ID:3843694
Update Time:2025-04-20

Pyrrolidine, 3-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 3-phenyl-1-(phenylmethyl)-
    • (rac)-N-benzyl-3-phenylpyrrolidine
    • Inchi: 1S/C17H19N/c1-3-7-15(8-4-1)13-18-12-11-17(14-18)16-9-5-2-6-10-16/h1-10,17H,11-14H2
    • InChI Key: XGEZXIRZOJOBFI-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCC(C2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 237.151749610g/mol
  • Monoisotopic Mass: 237.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.067±0.06 g/cm3(Predicted)
  • Boiling Point: 166 °C(Press: 3 Torr)
  • pka: 9.20±0.40(Predicted)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd